Cas no 1780473-80-4 (Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl]-)

• Product Name: Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl]-
• CAS No: 1780473-80-4
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5253975
• Update Time: 2025-06-28

Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl]-

• Inchi： 1S/C9H17N5/c1-7(2)14-9(11-12-13-14)8-5-3-4-6-10-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： JVVHLFBDJZGEFN-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1N(C(C)C)N=NN=1

Additional information on Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl]-

Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] (CAS No. 1780473-80-4): A Comprehensive Overview

Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl], identified by its CAS number 1780473-80-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] include a piperidine ring substituted with a tetrazole moiety, which contributes to its pharmacological properties and potential applications in drug discovery.

The piperidine ring is a six-membered nitrogen-containing heterocycle that is commonly found in many biologically active compounds. Its structural flexibility and ability to form hydrogen bonds make it an ideal candidate for drug design. In contrast, the tetrazole ring is a five-membered aromatic heterocycle characterized by four nitrogen atoms. The presence of both these moieties in Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] endows it with enhanced binding affinity and specificity towards biological targets.

Recent studies have highlighted the potential of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] as a key intermediate in the synthesis of bioactive molecules. Its unique structural framework has been explored in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern at the 2-position of the piperidine ring with the tetrazole group enhances the compound's ability to interact with biological receptors, thereby modulating various physiological processes.

In the realm of drug discovery, Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] has been utilized as a building block for designing small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. For instance, researchers have investigated its derivatives as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methyl group at the 1-position of the tetrazole ring adds steric bulk, influencing the compound's binding affinity and selectivity.

The synthesis of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as transition metal catalysis have been employed to enhance reaction efficiency and minimize byproduct formation.

The pharmacological profile of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential in modulating various signaling pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to interact with multiple targets makes it a promising candidate for polypharmacological approaches.

One of the most intriguing aspects of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] is its role in developing next-generation therapeutics. Researchers are exploring its derivatives as scaffolds for drugs that can overcome resistance mechanisms associated with existing treatments. The combination of piperidine and tetrazole moieties provides a unique chemical space that can be exploited to design innovative therapeutic strategies.

The industrial significance of Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] cannot be overstated. Its synthesis and application in drug development have spurred interest from pharmaceutical companies worldwide. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a pivotal role in future medical advancements.

In conclusion, Piperidine, 2-[1-(1-methylethyl)-1H-tetrazol-5-yl] (CAS No. 1780473-80-4) is a versatile and highly promising compound in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it an invaluable tool for drug discovery and development. As scientific understanding progresses, the potential applications of this compound are expected to expand further, contributing to significant advancements in medicine.